Cas no 2648641-36-3 (Zotizalkib)

• Product Name: Zotizalkib
• CAS No: 2648641-36-3
• MF: C₂₁H₂₀F₃N₅O₃
• MW: 447.4104
• MDL: MFCD34474251
• CID: 5052267
• PubChem ID: 156024486
• Update Time: 2025-07-09

Zotizalkib Chemical and Physical Properties

Names and Identifiers

• 5BKJ4Z6RBU
• 18,1-Metheno-6H-(1,4)oxazino(3,4-i)pyrazolo(4,3-F)(1,4,8,1
• Unii-5bkj4Z6rbu
• Zotizalkib
• (S,14aE,15aE)-13-(difluoromethyl)-35-fluoro-6,6-dimethyl-13,14-dihydro-12H-4-oxa-7-aza-1(4,6)-pyrazolo[1',5':1,2]pyrimido[5,4-b][1,4]oxazina-3(1,2)-benzenacyclooctaphan-8-one
• 2648641-36-3
• SCHEMBL23405522
• Tpx 0131
• zotizalkib [INN]
• TPX 0131 [WHO-DD]
• HY-139279
• TPX-0131
• GTPL12388
• (18S)-18-(difluoromethyl)-13-fluoro-7,7-dimethyl-9,20-dioxa-1,2,6,17,23-pentazapentacyclo[19.3.1.04,24.010,15.017,22]pentacosa-2,4(24),10(15),11,13,21(25),22-heptaen-5-one
• TPX0131
• ALK Inhibitor TPX-0131
• CHEMBL5314412
• DA-78563
• G18281
• MS-28090
• TPX-0131?
• 18,1-Metheno-6H-(1,4)oxazino(3,4-i)pyrazolo(4,3-F)(1,4,8,10)benzoxatriazacyclotridecin-15(12H)-one, 4-(difluoromethyl)-8-fluoro-3,4,13,14-tetrahydro-13,13-dimethyl-, (4S)-
• AC-35184
• CS-0182825
• EX-A5132
• 1,18-Metheno-13H-(1,4)oxazino(3,4-i)pyrazolo(4,3-F)(1,4,8,10)benzoxatriazacyclotridecin-4(5H)-one, 15-(difluoromethyl)-11-fluoro-6,7,15,16-tetrahydro-6,6-dimethyl-, (15S)-

• MDL： MFCD34474251
• Inchi： 1S/C21H20F3N5O3/c1-21(2)10-32-15-4-3-12(22)5-11(15)7-28-14(17(23)24)9-31-16-8-29-18(26-19(16)28)13(6-25-29)20(30)27-21/h3-6,8,14,17H,7,9-10H2,1-2H3,(H,27,30)/t14-/m0/s1
• InChI Key： ILAMRXVQSGVCJX-AWEZNQCLSA-N
• SMILES： FC([H])([C@]1([H])C([H])([H])OC2=C([H])N3C4=C(C([H])=N3)C(N([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OC3C([H])=C([H])C(=C([H])C=3C([H])([H])N1C2=N4)F)=O)F

Computed Properties

• Exact Mass: 447.15182400g/mol
• Monoisotopic Mass: 447.15182400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81

Additional information on Zotizalkib

Professional Introduction to Zotizalkib (CAS No: 2648641-36-3)

Zotizalkib, a compound with the chemical identifier CAS No: 2648641-36-3, represents a significant advancement in the field of pharmaceutical research and development. This molecule has garnered considerable attention due to its unique chemical structure and promising biological activities. In this comprehensive overview, we delve into the properties, mechanisms of action, and the latest research findings associated with Zotizalkib.

The molecular structure of Zotizalkib is meticulously designed to interact with specific biological targets, making it a valuable candidate for therapeutic applications. Its chemical composition and stereochemistry contribute to its high selectivity and efficacy. Recent studies have highlighted its potential in modulating key signaling pathways involved in various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of Zotizalkib is its ability to inhibit protein-protein interactions critical to disease progression. By targeting these interactions, Zotizalkib disrupts the molecular machinery that drives pathological processes. This mechanism has been extensively studied in preclinical models, where it has demonstrated remarkable efficacy in reducing tumor growth and alleviating inflammation.

Recent breakthroughs in computational chemistry have further enhanced our understanding of Zotizalkib's behavior. Advanced molecular modeling techniques have revealed insights into its binding affinity and pharmacokinetic properties. These findings have guided the optimization of Zotizalkib derivatives, leading to compounds with improved solubility and bioavailability.

The pharmacological profile of Zotizalkib is complemented by its favorable safety profile. Phase I clinical trials have shown that it exhibits minimal toxicity at therapeutic doses. This is attributed to its high selectivity for target proteins, reducing off-target effects. The results from these trials have laid a strong foundation for advancing Zotizalkib into later-stage clinical development.

In the realm of oncology, Zotizalkib has shown particular promise as an anti-cancer agent. Research indicates that it can induce apoptosis in cancer cells while sparing healthy tissues. This selective toxicity is achieved by interfering with survival signals that cancer cells rely on to proliferate. Early clinical data suggest that Zotizalkib may be particularly effective against certain subtypes of cancer that are resistant to conventional therapies.

Another area where Zotizalkib has demonstrated significant potential is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. Zotizalkib's ability to modulate inflammatory pathways has been observed in both in vitro and in vivo studies. By reducing pro-inflammatory cytokine production, Zotizalkib may offer a novel approach to managing these conditions.

The development of Zotizalkib also underscores the importance of interdisciplinary collaboration in pharmaceutical research. Combining expertise from chemistry, biology, and medicine has been instrumental in unraveling its complex mechanisms of action. This collaborative approach is essential for translating laboratory discoveries into effective therapies that benefit patients worldwide.

Looking ahead, the future prospects for Zotizalkib are bright. Ongoing research aims to further refine its chemical properties and expand its therapeutic applications. Innovations in drug delivery systems may also enhance its efficacy by improving targeted delivery to affected tissues. As our understanding of disease mechanisms evolves, so too will the potential uses for Zotizalkib.

In conclusion, Zotizalkib (CAS No: 2648641-36-3) stands as a testament to the power of modern pharmaceutical innovation. Its unique properties and promising biological activities make it a cornerstone in ongoing research efforts aimed at addressing some of the most challenging diseases faced by humanity today. With continued advancements in science and technology, Zotizalkib holds great promise for improving patient outcomes across multiple therapeutic areas.